![molecular formula C13H16N2 B6597834 1-cyclohexyl-1H-1,3-benzodiazole CAS No. 91820-88-1](/img/structure/B6597834.png)
1-cyclohexyl-1H-1,3-benzodiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-cyclohexyl-1H-1,3-benzodiazole is a chemical compound with the CAS Number: 91820-88-1 . It has a molecular weight of 200.28 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of benzimidazole derivatives, which includes 1-cyclohexyl-1H-1,3-benzodiazole, has attracted much attention from chemists . The condensation between 1,2-benzenediamine and aldehydes has received intensive interest, while many novel methods have been developed .Molecular Structure Analysis
The InChI code for 1-cyclohexyl-1H-1,3-benzodiazole is1S/C13H16N2/c1-2-6-11(7-3-1)15-10-14-12-8-4-5-9-13(12)15/h4-5,8-11H,1-3,6-7H2
. This indicates the presence of 13 carbon atoms, 16 hydrogen atoms, and 2 nitrogen atoms in the molecule . Physical And Chemical Properties Analysis
1-cyclohexyl-1H-1,3-benzodiazole is a powder that is stored at room temperature . It has a melting point range of 72-75 degrees Celsius .Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
1-Cyclohexyl-1H-1,3-benzodiazole is a derivative of benzimidazole . Benzimidazole compounds are known to target a variety of enzymes and receptors in biological systems . .
Mode of Action
Benzimidazole derivatives are known to interact with their targets through various mechanisms, such as inhibiting enzyme activity or modulating receptor function . The specific interactions of 1-cyclohexyl-1H-1,3-benzodiazole with its targets would depend on the nature of these targets.
Biochemical Pathways
Benzimidazole derivatives are known to affect a variety of biochemical pathways, including those involved in cell division, protein synthesis, and signal transduction . The specific pathways affected by 1-cyclohexyl-1H-1,3-benzodiazole would depend on its specific targets.
Pharmacokinetics
Benzimidazole derivatives are generally well-absorbed and widely distributed in the body . They are metabolized by the liver and excreted in the urine .
Result of Action
Benzimidazole derivatives are known to have a variety of effects, including antimicrobial, antiviral, and anticancer activities . The specific effects of 1-cyclohexyl-1H-1,3-benzodiazole would depend on its specific targets and mode of action.
Action Environment
The action, efficacy, and stability of 1-cyclohexyl-1H-1,3-benzodiazole can be influenced by various environmental factors, including pH, temperature, and the presence of other substances . .
properties
IUPAC Name |
1-cyclohexylbenzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2/c1-2-6-11(7-3-1)15-10-14-12-8-4-5-9-13(12)15/h4-5,8-11H,1-3,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRJYBKOKFGHSJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C=NC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclohexylbenzimidazole | |
CAS RN |
91820-88-1 |
Source
|
Record name | 1-cyclohexyl-1H-1,3-benzodiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.